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Compound of Interest

Compound Name: Lithium Tri-sec-butylborohydride

Cat. No.: B1592834

Lithium Tri-sec-butylborohydride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Lithium Tri-sec-butylborohydride, commercially known as L-Selectride®, is a powerful and
highly stereoselective reducing agent pivotal in modern organic synthesis.[1] Its sterically
hindered nature allows for precise control over the reduction of various functional groups,
making it an indispensable tool in the synthesis of complex molecules, including
pharmaceuticals.[1][2] This guide provides an in-depth overview of the physical and chemical
properties of Lithium Tri-sec-butylborohydride, detailed experimental protocols for its key
applications, and essential safety information.

Physicochemical Properties

Lithium Tri-sec-butylborohydride is an organoboron compound typically supplied as a
solution in tetrahydrofuran (THF).[1] Its key physical and chemical properties are summarized
in the table below.
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Chemical Name

Lithium Tri-sec-

butylborohydride

[1]

Synonyms

L-Selectride®, Lithium tri-sec-

butylhydroborate

[3]4]

CAS Number

38721-52-7

[1](2]

Molecular Formula

Ci12H28BLi

[1]5]

Molecular Weight

190.10 g/mol

[1]14]

Appearance

Colorless to pale yellow liquid

(as a solution in THF)

[2][6]

Solubility

Soluble in dimethoxyethane,
diglyme, and THF; slightly
soluble in diethyl ether.[7] It

reacts violently with water.[1]

[8]

[1]t71el

Stability

Stable in dry air but is sensitive

to moisture and air, hydrolyzing

in moist air.[2][7] It is typically
handled under an inert
atmosphere (e.g., nitrogen or

argon).[8]

[7](8]

Chemical Reactivity and Applications

The synthetic utility of Lithium Tri-sec-butylborohydride stems from its bulky tri-sec-butyl

groups, which impart high stereoselectivity in its reactions.[2]

Diastereoselective Reduction of Ketones

L-Selectride® is renowned for its ability to reduce cyclic and bicyclic ketones to their

corresponding alcohols with a high degree of stereochemical control.[1] The bulky hydride

reagent preferentially attacks the carbonyl group from the less sterically hindered face, leading
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to the formation of the thermodynamically less stable alcohol isomer.[1] For instance, the
reduction of substituted cyclohexanones with L-Selectride® yields predominantly the axial
alcohol.

The general mechanism for the reduction of a ketone is a two-step process: nucleophilic attack
of the hydride on the carbonyl carbon to form a lithium alkoxide intermediate, followed by an
aqueous workup to yield the alcohol.[1]

Step 2: Aqueous Workup

R2CHOH + LIOH )

Protonation

Step 1: Hydride Attack
( Li[(sec-Bu)sBH] )\
( R2CHOLI + (sec-Bu)sB )

Hydride Transfer

Click to download full resolution via product page

Mechanism of Ketone Reduction by L-Selectride®

Conjugate Reduction of a,B-Unsaturated Carbonyls

Under specific conditions, L-Selectride® can selectively perform a 1,4-conjugate addition of
hydride to a,3-unsaturated ketones (enones), yielding the corresponding saturated ketone or
alcohol.[1][7] This selectivity is attributed to the steric hindrance at the carbonyl carbon, which
favors attack at the (3-position.[1]
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Experimental Protocols

The following are generalized experimental protocols for common applications of Lithium Tri-

sec-butylborohydride. Researchers should always consult the primary literature for substrate-

specific conditions and safety precautions.

General Procedure for Diastereoselective Reduction of a
Cyclic Ketone

Reaction Setup: A dry, round-bottomed flask equipped with a magnetic stir bar is charged
with the cyclic ketone (1.0 mmol) and dissolved in anhydrous tetrahydrofuran (THF, 5 mL)
under an inert atmosphere (argon or nitrogen).

Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

Addition of L-Selectride®: A 1.0 M solution of L-Selectride® in THF (1.2 mL, 1.2 mmol) is
added dropwise to the stirred solution over 10 minutes.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting material is consumed (typically 1-3 hours).

Quenching: The reaction is quenched by the slow, dropwise addition of water (2 mL) at -78
°C, followed by the addition of 3 M aqueous sodium hydroxide (2 mL) and 30% hydrogen
peroxide (1 mL).

Workup: The mixture is allowed to warm to room temperature and stirred for 1 hour. The
agueous layer is extracted with diethyl ether (3 x 15 mL). The combined organic layers are
washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to
afford the desired alcohol.

General Workflow for L-Selectride® Reactions
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General Experimental Workflow for L-Selectride® Reductions
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Safety, Handling, and Storage

Lithium Tri-sec-butylborohydride is a highly reactive and hazardous substance that requires
specialized handling procedures.

e Hazards: It is extremely flammable, pyrophoric (may ignite spontaneously in air), and reacts
violently with water, releasing flammable gases.[1][8] It can cause severe skin burns and eye
damage.[1][9]

e Handling: All manipulations should be performed in a well-ventilated fume hood under an
inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[8][10] Appropriate
personal protective equipment (PPE), including a flame-resistant lab coat, safety glasses,
and chemical-resistant gloves, must be worn.[10]

o Storage: L-Selectride® solutions should be stored in a cool, dry, well-ventilated area away
from heat, sparks, and open flames.[8][9] Containers should be kept tightly closed under an
inert atmosphere and protected from moisture.[8] Due to the potential for peroxide formation
in the THF solvent, containers should be dated upon opening and periodically tested for
peroxides, especially if stored for an extended period.[8][9]

e Quenching and Disposal: Unused or residual L-Selectride® must be quenched carefully. A
common procedure involves the slow addition of a less reactive alcohol, such as
isopropanol, at low temperature, followed by a more reactive alcohol like methanol, and
finally water. The resulting waste should be disposed of as hazardous waste in accordance
with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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